Cas no 2639457-23-9 (tert-butyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: tert-butyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 2639457-23-9
• MF: C₁₁H₁₅N₅O₂
• MW: 249.269101381302
• CID: 5665368
• PubChem ID: 165902319
• Update Time: 2025-10-28

tert-butyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• 2639457-23-9
• EN300-27732896
• tert-butyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• Inchi： 1S/C11H15N5O2/c1-6-7(9(17)18-11(2,3)4)8(12)16-10(15-6)13-5-14-16/h5H,12H2,1-4H3
• InChI Key： DNKFLJSDRYZNEK-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=NC2=NC=NN2C=1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.12257474g/mol
• Monoisotopic Mass: 249.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.4Ų

Additional information on tert-butyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Comprehensive Overview of tert-butyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate (CAS No. 2639457-23-9)

The compound tert-butyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate (CAS No. 2639457-23-9) is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. This molecule belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both amino and carboxylate functional groups in its structure makes it a versatile intermediate for the synthesis of more complex molecules.

In recent years, the demand for triazolopyrimidine-based compounds has surged due to their potential in addressing some of the most pressing challenges in modern medicine, such as antimicrobial resistance and cancer therapy. Researchers are particularly interested in the 7-amino-5-methyl substitution pattern of this compound, as it has shown promising results in preliminary studies targeting enzyme inhibition and receptor modulation. The tert-butyl group further enhances the molecule's stability, making it an attractive candidate for further derivatization.

The synthesis of tert-butyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate involves a series of carefully optimized steps to ensure high yield and purity. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for research and development purposes. Its CAS No. 2639457-23-9 serves as a unique identifier, facilitating easy retrieval of scientific literature and regulatory information.

One of the most frequently asked questions about this compound revolves around its potential applications in drug discovery. Given the increasing interest in personalized medicine and targeted therapies, tert-butyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate is being explored as a building block for novel therapeutics. Its ability to interact with specific biological targets makes it a valuable tool for medicinal chemists working on next-generation treatments for diseases like diabetes, neurodegenerative disorders, and infectious diseases.

Another area of interest is the compound's role in agrochemical innovation. With the global push towards sustainable farming practices, researchers are investigating the efficacy of triazolopyrimidine derivatives in developing new pesticides and herbicides that are both effective and environmentally friendly. The 5-methyl and 7-amino groups in the compound's structure are believed to contribute to its bioactivity, making it a promising candidate for further study in this field.

From a commercial perspective, tert-butyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate is available in various grades, including research-grade and high-purity formulations, to meet the diverse needs of the scientific community. Suppliers often provide detailed technical data sheets and certificates of analysis to ensure transparency and compliance with industry standards. The compound's CAS No. 2639457-23-9 is a critical reference for procurement and regulatory compliance.

In conclusion, tert-butyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate represents a fascinating area of research with broad implications for both pharmaceuticals and agrochemicals. Its unique structural features and potential applications make it a compound of significant interest to scientists and industry professionals alike. As research continues to uncover new possibilities for this molecule, its role in advancing science and technology is expected to grow even further.